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Application Notes

(S)-Zavondemstat, also known as QC8222 and TACH 101, is the S-enantiomer of
Zavondemstat.[1] It is a potent, orally bioavailable, small-molecule pan-inhibitor of the histone
lysine demethylase 4 (KDM4) family, selectively targeting isoforms KDM4A-D.[2][3][4] KDM4
enzymes are epigenetic regulators that remove methyl groups from histones, particularly H3K9
and H3K36.[5] Dysregulation and overamplification of KDM4 have been implicated in various
cancers, where they drive tumorigenesis by controlling gene transcription, cell cycle
progression, and DNA repair.[5][6][7] By inhibiting KDM4, (S)-Zavondemstat presents a
mechanism to reprogram the epigenetic landscape of cancer cells, leading to anti-proliferative
effects and tumor growth inhibition, making it a valuable tool for oncological research.[3][5][8]

Proper preparation and handling of (S)-Zavondemstat solutions are critical for obtaining
reproducible and reliable experimental results. These notes provide detailed protocols for the
preparation, storage, and use of stock solutions in a laboratory setting.

Physicochemical Properties
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This table summarizes the key properties of (S)-Zavondemstat.

Property Value Source
Molecular Formula C26H29N303 [3114]
Molecular Weight 431.53 g/mol [3]
Monoisotopic MW 431.22 Da [2]
Appearance White to off-white solid [9]
Purity (Typical) >98% (by HPLC) [9]

Solubility and Storage Recommendations

This table provides solubility data and recommended storage conditions for both solid
compound and prepared stock solutions. Adherence to these guidelines is crucial for
maintaining the compound's stability and activity.[10][11]
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Storage .
. Storage Special
Form Solvent Solubility Temperatur ) .
Duration Instructions
e
Keep
) desiccated
Solid
N/A N/A -20°C Upto 3years and protected
(Powder) )
from light.[11]
[12]
Aliquot to
avoid
repeated
Stock ~7-16 mM (3- freeze-thaw
) DMSO -80°C 6 - 12 months
Solution 7.25 mg/mL) cycles.
Protect from
light.[3][10]
[12]
Use for short-
-20°C 1 month term storage
only.[3][10]
Water Insoluble N/A N/A [3]
Ethanol Insoluble N/A N/A [3]

Mechanism of Action: KDM4 Inhibition Pathway

(S)-Zavondemstat exerts its effect by inhibiting the KDM4 family of histone demethylases. The

diagram below illustrates the role of KDM4 in gene regulation and the point of intervention by

(S)-Zavondemstat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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